(4-bromophenyl) 1,4-diazabicyclo[3.2.2]nonane-4-carboxylate;hydrochloride
CAS No.: 446031-79-4
Cat. No.: VC0005098
Molecular Formula: C14H18BrClN2O2
Molecular Weight: 361.66 g/mol
* For research use only. Not for human or veterinary use.
![(4-bromophenyl) 1,4-diazabicyclo[3.2.2]nonane-4-carboxylate;hydrochloride - 446031-79-4](/images/no_structure.jpg)
CAS No. | 446031-79-4 |
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Molecular Formula | C14H18BrClN2O2 |
Molecular Weight | 361.66 g/mol |
IUPAC Name | (4-bromophenyl) 1,4-diazabicyclo[3.2.2]nonane-4-carboxylate;hydrochloride |
Standard InChI | InChI=1S/C14H17BrN2O2.ClH/c15-11-1-3-13(4-2-11)19-14(18)17-10-9-16-7-5-12(17)6-8-16;/h1-4,12H,5-10H2;1H |
Standard InChI Key | YNBXNVUZXFMNSJ-UHFFFAOYSA-N |
SMILES | C1CN2CCC1N(CC2)C(=O)OC3=CC=C(C=C3)Br.Cl |
Canonical SMILES | C1CN2CCC1N(CC2)C(=O)OC3=CC=C(C=C3)Br.Cl |
(4-Bromophenyl) 1,4-diazabicyclo[3.2.2]nonane-4-carboxylate; hydrochloride, commonly referred to as SSR180711, is a compound with significant interest in pharmaceutical research. It is known for its potential biological activities, including neuroprotective effects. This article will delve into its chemical properties, synthesis, and biological significance based on available literature.
Synonyms and Identifiers
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Synonyms: SSR180711, 298198-52-4, 4-Bromophenyl 1,4-diazabicyclo(3.2.2)nonane-4-carboxylate
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UNII: QF4P1U1666
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PubChem CID: 9797360
Property | Value |
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Molecular Formula | CHBrNO |
Molecular Weight | 325.206 g/mol |
InChI Key | RXLOZRCLQMJJLC-UHFFFAOYSA-N |
SMILES | Brc1ccc(OC(=O)N2CCN3CCC2CC3)cc1 |
Biological Significance
SSR180711 has been studied for its potential neuroprotective effects. It is involved in research related to neurological disorders, although detailed mechanisms and clinical trial data are not extensively reported in the available literature.
MALDI Imaging
Matrix-Assisted Laser Desorption/Ionization (MALDI) imaging has been used to study the distribution of SSR180711 in rat brain tissue. A solvent-free dry matrix coating method was employed to enhance detection sensitivity, allowing for the visualization of the compound's distribution in specific brain regions, such as the white matter of the cerebellum .
Technique | Application |
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MALDI Imaging | Distribution analysis in rat brain tissue |
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